Cas no 105774-35-4 (1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-)
105774-35-4 structure
Product Name:1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
CAS No:105774-35-4
MF:C12H12N4
MW:212.25048160553
CID:1160936
Update Time:2024-07-26
1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
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- Inchi: 1S/C12H12N4/c1-7-10-11(13)8-5-3-4-6-9(8)14-12(10)16(2)15-7/h3-6H,1-2H3,(H2,13,14)
- InChI Key: UGMCTGCAKHRACF-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(N)=C2C(C)=NN(C)C=12
Computed Properties
- Exact Mass: 212.10636
- Monoisotopic Mass: 212.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 443.3±40.0 °C(Predicted)
- PSA: 56.73
- pka: 9.73±0.30(Predicted)
1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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